2-((3,4-Dichlorobenzyl)sulfanyl)-5-methoxy-N-methyl-4-pyrimidinamine

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-5-methoxy-N-methylpyrimidin-4-amine
• InChI: InChI=1S/C13H13Cl2N3OS/c1-16-12-11(19-2)6-17-13(18-12)20-7-8-3-4-9(14)10(15)5-8/h3-6H,7H2,1-2H3,(H,16,17,18)
• InChI Key: HGYVJDGUSWUBIY-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC=C1OC)SCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H13Cl2N3OS
• DSSTOX Substance ID: DTXSID401150008
• Molecular Weight: 330.2 g/mol
• CAS No.: 338954-52-2

Description

2-((3,4-Dichlorobenzyl)sulfanyl)-5-methoxy-N-methyl-4-pyrimidinamine is a useful research compound. Its molecular formula is C13H13Cl2N3OS and its molecular weight is 330.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Systems and Synthesis Methods

Research by Bassyouni and Fathalla (2013) in the Egyptian Pharmaceutical Journal highlights the synthesis of new heterocyclic sulfanyl pyrimidin-4(3H)-one derivatives, including compounds related to 2-((3,4-Dichlorobenzyl)sulfanyl)-5-methoxy-N-methyl-4-pyrimidinamine. These compounds exhibit a range of biological activities, such as antimicrobial and anticancer properties. The study emphasizes efficient synthesis methods for these derivatives (Bassyouni & Fathalla, 2013).

Spectroscopic Analysis and Potential Chemotherapeutic Applications

Alzoman et al. (2015) conducted a detailed spectroscopic investigation (FT-IR and FT-Raman) of a compound similar to this compound, which revealed insights into its structure and potential as a chemotherapeutic agent. Their study, published in Spectrochimica Acta Part A, suggests the compound's inhibitory activity against certain enzymes, indicating its potential in anti-diabetic treatments (Alzoman et al., 2015).

Synthesis and Cytotoxic Activity

Stolarczyk et al. (2018), in Acta Crystallographica Section C, report on the synthesis of novel 4-thiopyrimidine derivatives, closely related to the compound . These derivatives demonstrate varying degrees of cytotoxicity against certain cancer cell lines, providing valuable insights into the development of new anticancer agents (Stolarczyk et al., 2018).

Reaction Mechanisms and Derivative Formation

Kosolapova et al. (2013) in the Russian Chemical Bulletin explored reactions involving compounds structurally similar to this compound. Their study provides insights into the reaction mechanisms and the formation of various pyrimidine derivatives, contributing to the understanding of chemical behaviors of such compounds (Kosolapova et al., 2013).

Molecular Docking and Enzyme Inhibition

Research by Alzoman et al. (2015), published in Spectrochimica Acta Part A, also includes a molecular docking study of a compound analogous to this compound. This study revealed the compound's potential inhibitory activity against specific enzymes, suggesting its application in developing new therapeutic agents (Alzoman et al., 2015).